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Compound of Interest

Compound Name: 8-Aminoadenosine

Cat. No.: B015950

Audience: Researchers, scientists, and drug development professionals.

This guide provides essential safety and logistical information for the proper disposal of 8-
Aminoadenosine, a nucleoside analog used in research. Adherence to these procedures is
critical to ensure personnel safety and environmental compliance. 8-Aminoadenosine is
classified as acutely toxic if swallowed, necessitating careful handling and disposal.[1]

Key Safety and Handling Precautions

Before beginning any disposal procedure, it is imperative to consult the Safety Data Sheet
(SDS) for 8-Aminoadenosine.

Personal Protective Equipment (PPE):

o Hand Protection: Wear appropriate chemical-resistant gloves.
o Eye Protection: Safety glasses or goggles are mandatory.

o Body Protection: A lab coat must be worn.

Engineering Controls:

 All handling of 8-Aminoadenosine, including preparation for disposal, should be conducted
within a certified chemical fume hood to avoid inhalation of the powder.
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General Handling Practices:

Avoid creating dust.

Do not use metal spatulas or tools to handle the compound to prevent potential reactions.[2]

[3]

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in areas where 8-Aminoadenosine is handled.

Quantitative Data Summary

The following table summarizes key quantitative and qualitative data for 8-Aminoadenosine.

Property Data Reference

Acute toxicity, oral (Category

GHS Classification 3) [1]
Signal Word Danger

Hazard Statement H301: Toxic if swallowed [1]
Molecular Formula C10H14N6O4

Molecular Weight 282.26 g/mol

Appearance White to beige powder

Storage Temperature -20°C

Step-by-Step Disposal Procedure

The disposal of 8-Aminoadenosine must be managed through your institution's hazardous
waste program. Do not attempt to dispose of this chemical down the drain or in regular trash.

e Containerization:

o If possible, keep the 8-Aminoadenosine in its original, clearly labeled container.
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o If transferring to a new container, ensure it is appropriate for solid chemical waste, is
properly sealed, and is clearly labeled with the full chemical name ("8-Aminoadenosine”)
and all relevant hazard pictograms (e.g., acute toxicity).

e Waste Labeling:
o Attach a completed hazardous waste tag to the container. The label must include:

The full chemical name: "8-Aminoadenosine"

The quantity of waste.

The date of accumulation.

The name of the principal investigator or lab manager.

Associated hazards (e.g., "Acutely Toxic").
e Segregation of Waste:

o Store the sealed and labeled container in a designated satellite accumulation area for
hazardous waste.

o Ensure the waste is segregated from incompatible materials. As a general precaution for
nitrogen-containing compounds, store away from strong acids and oxidizing agents.[4]

e Arrange for Pickup:

o Follow your institution's specific procedures to request a pickup of the hazardous waste by
the Environmental Health and Safety (EHS) department or a licensed hazardous waste
disposal contractor.

Spill Management
In the event of a spill:
e Evacuate and Secure: Evacuate the immediate area and restrict access.

» Report: Notify your laboratory supervisor and institutional EHS department immediately.
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o Cleanup (if trained and safe to do so):

o

Wear appropriate PPE (respirator, gloves, eye protection, lab coat).

[¢]

Gently cover the spill with an absorbent material to avoid raising dust.

[¢]

Carefully sweep the material into a designated hazardous waste container.

[e]

Clean the spill area with a suitable solvent (consult your institution's EHS for guidance),
and dispose of all cleanup materials as hazardous waste.

Disposal Workflow Diagram

The following diagram outlines the logical workflow for the proper disposal of 8-
Aminoadenosine.
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Caption: Workflow for the safe disposal of 8-Aminoadenosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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